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NG25 Inhibitor Profile

Beyond its primary targets, NG25 also potently suppresses several other kinases. The following table

outlines its activity against a selection of these targets, which is crucial for understanding its selectivity and

potential off-target effects in experimental settings [1] [2].

Kinase Reported IC₅₀ (nM)

LYN 12.9 nM

CSK (GSK in source) 56.4 nM

ABL, ARG 75.2 nM

FER 82.3 nM

p38α 102 nM

SRC 113 nM

EphB2 672 nM

ZAK 698 nM
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Kinase Reported IC₅₀ (nM)

EphA2 773 nM

EphB4 999 nM

Mechanism of Action and Signaling Pathways

NG25 is characterized as a type II kinase inhibitor [3]. It binds to the ATP-binding pocket of the target

kinase while also occupying an adjacent hydrophobic pocket created when the activation loop of the kinase

assumes a "DFG-out" conformation. A co-crystal structure of TAK1 in complex with NG25 confirms this

binding mode [3].

NG25 primarily inhibits TAK1 and MAP4K2, which are key nodes in intracellular signaling networks. The

diagram below illustrates the simplified positioning of these targets within the broader Mitogen-Activated

Protein Kinase (MAPK) signaling cascades [4], which regulate processes like cell growth, survival, and

stress responses.
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Key Experimental Evidence and Protocols

NG25 has been demonstrated to sensitize breast cancer cells to the chemotherapeutic drug Doxorubicin

(Dox) [5]. The experimental workflow and key findings are summarized below.

Breast Cancer Cell Lines
(T-47D, MCF7, HCC1954, MDA-MB-231, BT-549)

Treatment Groups:
- Doxorubicin (Dox) alone

- NG25 alone
- Dox + NG25 combination

Functional & Mechanism Assays

Cell Viability
(CCK-8 Assay)

Clonogenic Survival
(Colony Formation)

Anchorage-Independent Growth
(Soft Agar Assay)

Apoptosis Analysis
(Immunoblotting: Cleaved PARP, Caspase-3/7)

Pathway Analysis
(Immunoblotting: p-p38, IκBα)

Key Finding: NG25 enhanced Dox-induced cytotoxicity and apoptosis, and partially blocked Dox-induced p38 phosphorylation and IκBα degradation.

Click to download full resolution via product page

Research Applications and Considerations

Based on the evidence, NG25 is primarily a research tool for investigating TAK1 and MAP4K2 signaling in

cellular models.
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Key Applications: Studying the roles of TAK1 and MAP4K2 in NF-κB and MAPK pathways,

inflammation, immune regulation, and cancer cell survival. It's particularly useful for sensitizing
cancer cells to chemotherapy like doxorubicin [5].

Important Considerations: NG25 is a dual inhibitor with a broad kinase profile. Use it with the
understanding that observed phenotypic effects may not be solely attributable to TAK1 or MAP4K2

inhibition. Appropriate controls are necessary to validate specific mechanisms.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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